Cas no 92157-77-2 ( )

• Product Name: &nbsp
• CAS No: 92157-77-2
• MF: C₁₃H₁₈O₈
• MW: 302.277225017548
• CID: 998132
• PubChem ID: 263732
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• tetramethyl 3,3-dimethylcyclopropane-1,1,2,2-tetracarboxylate
• 3,3-Dimethyl-cyclopropan-1,1,2,2-tetracarbonsaeure-methylester
• HMS1577N03
• tetramethyl ester of 3,3-dimethylcyclopropane-1,1,2,2-tetracarboxylic acid
• Tetramethyl 3,3-dimethyl-1,1,2,2-cyclopropanetetracarboxylate
• NSC98395
• Oprea1_715271
• NSC-98395
• SR-01000195372
• 92157-77-2
• DTXSID20294848
• SR-01000195372-1
• CBDivE_000433
•  

• Inchi： 1S/C13H18O8/c1-11(2)12(7(14)18-3,8(15)19-4)13(11,9(16)20-5)10(17)21-6/h1-6H3
• InChI Key： WVBZYEQMHDNUPJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)OC)C(C(=O)OC)(C(=O)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 302.10000
• Monoisotopic Mass: 302.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 342°C at 760 mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.47
• PSA: 105.20000
• LogP: -0.30900